![molecular formula C14H22ClN3O B1429977 4-[(methylamino)methyl]-N-phenylpiperidine-1-carboxamide hydrochloride CAS No. 1423029-84-8](/img/structure/B1429977.png)
4-[(methylamino)methyl]-N-phenylpiperidine-1-carboxamide hydrochloride
Overview
Description
“4-[(methylamino)methyl]-N-phenylpiperidine-1-carboxamide hydrochloride” is a chemical compound with the CAS Number: 1423029-84-8 . It has a molecular weight of 283.8 and is typically in the form of a powder . The compound is used extensively in scientific research.
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H21N3O.ClH/c1-15-11-12-7-9-17 (10-8-12)14 (18)16-13-5-3-2-4-6-13;/h2-6,12,15H,7-11H2,1H3, (H,16,18);1H
. This indicates the molecular structure of the compound.
Physical and Chemical Properties Analysis
This compound is a powder at room temperature . It has a molecular weight of 283.8 .
Scientific Research Applications
Compound Optimization and Biological Activity
4-[(Methylamino)methyl]-N-phenylpiperidine-1-carboxamide hydrochloride is explored in the context of developing inhibitors or agents with specific biological activities. For instance, Thalji et al. (2013) discussed the discovery of 1-(1,3,5-triazin-yl)piperidine-4-carboxamide inhibitors, where the triazine heterocycle, similar in structure to the compound , is essential for potency and selectivity in biological applications, particularly for in vivo investigations in disease models (Thalji et al., 2013).
Synthesis and Antimicrobial Activity
Compounds structurally related to this compound have been synthesized and evaluated for their antimicrobial properties. For example, Zhuravel et al. (2005) synthesized novel carboxamide derivatives with antimicrobial activity, demonstrating the potential of such structures in combating bacterial and fungal infections (Zhuravel et al., 2005).
Neurokinin-1 Receptor Antagonism
Derivatives of this compound, such as those studied by Shirai et al. (2012), have been found to be effective neurokinin-1 receptor antagonists. These compounds showed high metabolic stability and efficacy in animal models, indicating their potential in treating conditions mediated by neurokinin-1 receptors (Shirai et al., 2012).
Receptor Binding and Pharmacological Activity
The structure-activity relationships of similar compounds, as studied by Francisco et al. (2002), contribute to understanding how modifications in the aminopiperidine region of these molecules can impact receptor binding affinity and efficacy. This research is pivotal in the development of more effective pharmaceuticals (Francisco et al., 2002).
Safety and Hazards
Properties
IUPAC Name |
4-(methylaminomethyl)-N-phenylpiperidine-1-carboxamide;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3O.ClH/c1-15-11-12-7-9-17(10-8-12)14(18)16-13-5-3-2-4-6-13;/h2-6,12,15H,7-11H2,1H3,(H,16,18);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PAQSWQYLIZSERM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNCC1CCN(CC1)C(=O)NC2=CC=CC=C2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.80 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1423029-84-8 | |
Record name | 1-Piperidinecarboxamide, 4-[(methylamino)methyl]-N-phenyl-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1423029-84-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.